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Compound of Interest

Compound Name: 2-Ethylbutyl acetate

Cat. No.: B155402 Get Quote

AN-EBA-C01

Introduction
2-Ethylbutyl acetate (CAS: 10031-87-5) is a colorless liquid ester with a mild, fruity odor.[1][2]

[3] In the coatings industry, it serves as a slow-evaporating solvent used to improve the

properties of various formulations, particularly nitrocellulose lacquers.[1] Its slow evaporation

rate is beneficial for promoting flow and leveling, preventing surface defects like blushing, and

enhancing the overall appearance of the final coated film. This document provides detailed

data and protocols for evaluating 2-Ethylbutyl acetate in coating applications.

Physicochemical Properties
A comprehensive understanding of a solvent's physical and chemical properties is crucial for

formulators. Key properties of 2-Ethylbutyl acetate are summarized below.
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Property Value Source

Molecular Formula C₈H₁₆O₂ [4][5]

Molecular Weight 144.21 g/mol [2][4][6]

Boiling Point 160-163 °C [1][6][7]

Flash Point 53 °C (127 °F) [1][6]

Density 0.876 g/mL at 25 °C [1][6]

Refractive Index n20/D 1.41 [1][6]

Vapor Pressure 2.16 mmHg at 25 °C [1]

Water Solubility Insoluble [1][2]

Performance Data in Coatings
Evaporation Rate Comparison The evaporation rate of a solvent significantly impacts the drying

time and film formation of a coating. 2-Ethylbutyl acetate is classified as a slow-evaporating

solvent, which helps to extend the wet edge time, allowing for better flow and leveling.

Solvent
Relative Evaporation Rate
(n-Butyl Acetate = 1.0)

Classification

Acetone 5.7 Fast

Ethyl Acetate 4.1 Fast

n-Butyl Acetate 1.0 Medium

2-Ethylbutyl Acetate 0.22 Slow

PM Acetate 0.35 Slow

2-Ethylhexyl Acetate <0.1 Very Slow

Note: Data is compiled and standardized from multiple sources for comparison.[8][9][10][11]
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Viscosity Reduction Efficiency The ability of a solvent to reduce the viscosity of a resin solution

is a critical parameter for achieving the desired application viscosity. The following table

provides a comparative example of viscosity reduction in a standard nitrocellulose resin

solution.

Solvent (25% wt. in Resin Solution) Viscosity (cPs at 25°C)

Toluene 550

Xylene 600

n-Butyl Acetate 480

2-Ethylbutyl Acetate 510

PM Acetate 530

Note: This data is representative and can vary based on the specific resin system.[12]

Experimental Protocols
Protocol 1: Evaluation of Viscosity Reduction
Objective: To determine the efficiency of 2-Ethylbutyl acetate in reducing the viscosity of a

target coating formulation compared to other solvents.

Apparatus:

Rotational Viscometer (e.g., Brookfield DV-I)[13]

Beakers and magnetic stirrer

Analytical balance

Methodology (based on ASTM D2196):[13]

Prepare a stock solution of the coating resin at a known concentration in a primary solvent.

Weigh a 100g aliquot of the resin stock solution into a beaker.
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Incrementally add the test solvent (e.g., 2-Ethylbutyl acetate) in 5g portions, mixing

thoroughly after each addition.

After each addition, allow the solution to equilibrate for 10 minutes.

Measure the viscosity using the rotational viscometer at a constant temperature (25 °C).

Ensure the spindle and speed are appropriate for the viscosity range.

Record the viscosity at each solvent concentration.

Repeat the procedure for other comparative solvents.

Plot viscosity (cPs) versus solvent concentration (% weight) for each solvent to compare

their reduction efficiency.

Protocol 2: Determination of Drying Time
Objective: To measure the effect of 2-Ethylbutyl acetate on the set-to-touch and hard-dry

times of a coating film.

Apparatus:

Drying time recorder or manual thumb-turn test apparatus

Film applicator (e.g., Bird applicator)

Glass or steel panels

Stopwatch

Methodology (based on ASTM D1640):[14]

Prepare coating formulations with 2-Ethylbutyl acetate and other comparative solvents,

ensuring all other components are constant.

Apply a uniform wet film of the coating onto a clean panel using a film applicator of a

specified thickness (e.g., 75 µm).

Immediately start the drying time recorder or stopwatch.
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Set-to-Touch Time: Lightly touch the film with a clean finger. The set-to-touch time is reached

when no coating material adheres to the finger.

Hard-Dry Time: Firmly press the thumb onto the film. The hard-dry time is reached when the

thumb does not leave an impression and the film feels hard and tack-free.

Record the times for each formulation.

Perform all tests under controlled temperature and humidity conditions (e.g., 23 °C and 50%

RH).

Protocol 3: Assessment of Solvent Resistance
Objective: To evaluate the cure of a coating formulated with 2-Ethylbutyl acetate by testing its

resistance to a strong solvent like methyl ethyl ketone (MEK).

Apparatus:

Cotton swabs or cheesecloth

MEK solvent

Coated panels cured for a specified time

Methodology (based on ASTM D5402):[15]

Prepare and cure coated panels according to the recommended schedule.

Saturate a cotton swab or a piece of cheesecloth wrapped around a finger with MEK.[16]

Apply moderate pressure and perform a double rub (one forward and one backward motion)

on the coated surface.[16]

Continue the double rubs until either the coating is removed to the substrate or a specified

number of rubs (e.g., 100) is completed.

Evaluate the degree of film removal or surface marring. A well-cured film should withstand a

high number of rubs with minimal effect.[16]
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Compare the results to a control formulation with a known good cure.
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Caption: Workflow for formulating and testing a coating with 2-Ethylbutyl Acetate (2-EBA).
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2-Ethylbutyl Acetate Properties

Slow Evaporation RateGood Solvency Power Low Volatility

Improved Flow & Leveling Blush Resistance Extended Wet Edge Reduced Surface Defects
(e.g., Orange Peel)

High-Quality Coating Film

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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